Cas no 1343807-97-5 (N-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide)

• Product Name: N-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide
• CAS No: 1343807-97-5
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 5049344
• Update Time: 2025-05-19

N-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide
• N-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide

• Inchi： 1S/C11H13FN2O2/c12-8-1-3-9(4-2-8)13-11(16)7-14-5-10(15)6-14/h1-4,10,15H,5-7H2,(H,13,16)
• InChI Key： LKJAOKOQLFVVQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1CC(C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 426.3±45.0 °C at 760 mmHg
• Flash Point: 211.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide

Professional Introduction to N-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide (CAS No. 1343807-97-5)

N-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide (CAS No. 1343807-97-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a 4-fluorophenyl group with an azetidinone moiety, making it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential applications in the synthesis of bioactive molecules. The presence of the 4-fluorophenyl group enhances its lipophilicity and metabolic stability, which are crucial factors in the design of effective therapeutic agents. Additionally, the azetidinone ring introduces a hydroxyl substituent at the 3-position, which can serve as a key functional group for further chemical modifications and biological interactions.

In recent years, there has been a surge in research focused on azetidinone derivatives due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The hydroxyl group in N-(4-fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide particularly makes it an interesting scaffold for designing molecules that can interact with specific biological targets.

The synthesis of N-(4-fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-fluorophenyl group typically involves fluorination reactions, which can be challenging due to the sensitivity of the intermediate compounds. However, advancements in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and selectivity.

The role of computational chemistry and molecular modeling has been instrumental in understanding the structural and functional properties of N-(4-fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide. These tools have enabled researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of novel therapeutic agents.

In vitro studies have begun to reveal the biological activity of N-(4-fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide. Initial experiments have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary data indicate that it may interact with cellular receptors involved in inflammation pathways, making it a candidate for developing anti-inflammatory therapies.

The hydroxyl group at the 3-position of the azetidinone ring is particularly noteworthy as it provides a site for further derivatization. This functionality can be used to introduce additional pharmacophores or to enhance solubility and bioavailability. Researchers are exploring various strategies to modify this compound to improve its pharmacological profile and therapeutic efficacy.

The development of novel drug candidates often involves a collaborative effort between synthetic chemists, biochemists, and pharmacologists. N-(4-fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide exemplifies this interdisciplinary approach, as its synthesis requires expertise in organic chemistry, while its biological evaluation necessitates knowledge in biochemistry and pharmacology.

The future prospects for N-(4-fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of targeted therapies for various diseases.

In conclusion, N-(4-fluorophenyl)-2-(3-hydroxyazetidin-1-yl)acetamide (CAS No. 1343807-97-5)) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research progresses, this compound is expected to contribute significantly to the development of innovative treatments for human diseases.